Cas no 144882-21-3 (5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one)

• Product Name: 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one
• CAS No: 144882-21-3
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 3753811
• PubChem ID: 23274363
• Update Time: 2025-06-13

5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-hydroxy-2-[(2-pyridinylthio)methyl]-
• 5-hydroxy-2-((pyridin-2-ylthio)methyl)-4h-pyran-4-one
• 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one
• Z1230993865
• CCG-358160
• 5-hydroxy-2-(pyridin-2-ylsulfanylmethyl)pyran-4-one
• F2158-2272
• DTXSID20876688
• starbld0043504
• AKOS008282227
• CS-0348659
• 144882-21-3

• Inchi： 1S/C11H9NO3S/c13-9-5-8(15-6-10(9)14)7-16-11-3-1-2-4-12-11/h1-6,14H,7H2
• InChI Key： ZCQJPBKAYLANJH-UHFFFAOYSA-N
• SMILES： C1(CSC2=NC=CC=C2)OC=C(O)C(=O)C=1

Computed Properties

• Exact Mass: 235.03031432Da
• Monoisotopic Mass: 235.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one

Comprehensive Overview of 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one (CAS No. 144882-21-3): Properties, Applications, and Research Insights

5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one, with the CAS number 144882-21-3, is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyran-4-one family, characterized by a six-membered oxygen-containing ring fused with a ketone group. Its molecular structure incorporates a pyridine-2-thiol moiety, which enhances its reactivity and potential biological activity. Researchers are particularly interested in its chelating properties and antioxidant potential, making it a subject of study in drug development and material science.

In recent years, the demand for heterocyclic compounds like 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one has surged due to their versatility in medicinal chemistry. The compound's sulfur-containing functional group (pyridin-2-ylsulfanyl) is a key feature, often associated with enzyme inhibition and metal ion binding. These properties align with current trends in targeting oxidative stress-related diseases and anti-inflammatory therapies, topics frequently searched in academic and healthcare forums. Its potential as a precursor for bioactive molecules is also under exploration, particularly in the context of neurodegenerative disease research.

The synthesis of CAS 144882-21-3 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a critical factor for pharmaceutical-grade applications. Recent publications highlight its role in catalysis and as a ligand in coordination chemistry, addressing growing interest in sustainable chemical processes—a hot topic in green chemistry circles.

From a commercial perspective, 5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-4H-pyran-4-one is classified as a specialty chemical, with suppliers emphasizing its high stability and solubility in polar solvents. These characteristics make it suitable for formulation studies and drug delivery systems. Notably, its low toxicity profile (as per preliminary studies) has sparked discussions in cosmeceutical research, particularly for anti-aging formulations—a trending search term in dermatology and skincare communities.

Ongoing research explores the compound's structure-activity relationship (SAR), with computational models predicting interactions with biological targets like kinases and G-protein-coupled receptors. This aligns with frequent queries about AI-driven drug discovery and in silico screening methods. Furthermore, its fluorescence properties are being investigated for bioimaging applications, tapping into the booming diagnostics market.

In conclusion, 144882-21-3 represents a promising scaffold in molecular design, bridging gaps between organic synthesis, therapeutic development, and material science. Its multifaceted applications respond to contemporary scientific challenges, from precision medicine to environmentally friendly catalysis, ensuring its relevance in both academic and industrial settings for years to come.